Cas no 38074-08-7 (1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one)

1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one structure
38074-08-7 structure
Product Name:1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one
CAS No:38074-08-7
MF:C9H17N3O
MW:183.250781774521
CID:922967
Update Time:2023-08-02

1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3,8-Diazabicyclo[3.2.1]octan-3-amine,8-(1-oxopropyl)-(9CI)
    • 1-(3-amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one
    • 1-(4,5-DIMETHYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL)PIPERAZINE
    • 8-PROPANOYL-3,8-DIAZABICYCLO[3.2.1]OCTAN-3-AMINE
    • 1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)propan-1-one
    • Inchi: 1S/C9H17N3O/c1-2-9(13)12-7-3-4-8(12)6-11(10)5-7/h7-8H,2-6,10H2,1H3
    • InChI Key: MLICCPWNDVINAG-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1C2CN(CC1CC2)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Topological Polar Surface Area: 49.6
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